Cas no 2171754-73-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid
- 2171754-73-5
- EN300-1496017
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid
-
- Inchi: 1S/C26H32N2O6/c1-28(15-7-14-24(29)30)25(31)23(13-8-16-33-2)27-26(32)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,7-8,13-17H2,1-2H3,(H,27,32)(H,29,30)
- InChI Key: FLFMYGUGQYGONN-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(C)CCCC(=O)O)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 105Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496017-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1496017-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1496017-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1496017-250mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1496017-500mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1496017-1000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1496017-2500mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1496017-5000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1496017-10000mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-N-methylpentanamido]butanoic acid |
2171754-73-5 | 10000mg |
$14487.0 | 2023-09-28 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid
Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid (CAS No. 2171754-73-5)
The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid (CAS No. 2171754-73-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxy-N-methylpentanamido side chain, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating peptide-based therapeutics, a rapidly growing field driven by advancements in precision medicine and drug delivery systems.
In recent years, the demand for Fmoc-protected building blocks like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid has surged, particularly in the development of targeted cancer therapies and immunomodulatory peptides. This compound’s carboxylic acid terminus allows for seamless integration into peptide chains, while its Fmoc group ensures selective deprotection during synthesis. Such features align with the increasing focus on green chemistry and sustainable synthesis methods, as researchers seek to minimize waste and improve efficiency in peptide manufacturing.
The versatility of CAS No. 2171754-73-5 extends to its applications in proteomics research and biomarker discovery. With the rise of AI-driven drug design and computational biology, this compound is often referenced in studies exploring peptide-protein interactions and structure-activity relationships (SAR). Its compatibility with automated peptide synthesizers further enhances its appeal, addressing the growing need for high-throughput screening in modern laboratories.
From a technical perspective, the stability and solubility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid are critical factors for its successful application. The compound’s methoxy group contributes to improved lipophilicity, a property highly sought after in the design of cell-penetrating peptides (CPPs). This aligns with current trends in drug delivery optimization, where enhancing bioavailability and tissue targeting are paramount.
As the scientific community continues to explore peptide-based vaccines and personalized medicine, compounds like CAS No. 2171754-73-5 are gaining attention. Its role in synthesizing peptide nucleic acids (PNAs) and peptide mimetics further underscores its importance in next-generation therapeutics. For researchers navigating the complexities of peptide modification and conjugation chemistry, this compound offers a reliable and efficient solution.
In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid (CAS No. 2171754-73-5) stands as a cornerstone in modern peptide science. Its applications span from academic research to industrial-scale drug development, reflecting the compound’s adaptability and relevance in addressing today’s biomedical challenges. As innovations in biotechnology and therapeutic peptides evolve, this compound will undoubtedly remain a critical tool for scientists worldwide.
2171754-73-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-N-methylpentanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)